Cas no 2159016-21-2 (5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 2159016-21-2
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 6258321
• PubChem ID: 165779574
• Update Time: 2025-05-22

5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid
• EN300-1449958
• 5-chloro-2-[(4-hydroxybut-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• 2159016-21-2

• Inchi： 1S/C10H9ClN2O3/c11-7-5-8(10(15)16)9(13-6-7)12-3-1-2-4-14/h5-6,14H,3-4H2,(H,12,13)(H,15,16)
• InChI Key： GNXKIEPXODBHSW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)O)=C1)NCC#CCO

Computed Properties

• Exact Mass: 240.0301698g/mol
• Monoisotopic Mass: 240.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.4Ų

Additional information on 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid

Comprehensive Overview of 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 2159016-21-2)

5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 2159016-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and hydroxybutynyl side chain, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways.

The compound's carboxylic acid functional group enhances its reactivity, allowing it to participate in various chemical reactions, such as esterification and amidation. This versatility is crucial for designing derivatives with improved bioavailability or target specificity. Recent studies have highlighted its potential role in addressing oxidative stress-related conditions, a topic of growing interest in anti-aging and neurodegenerative disease research. Users searching for "pyridine derivatives for health applications" or "CAS 2159016-21-2 uses" will find this compound relevant to their queries.

From a synthetic chemistry perspective, 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid is synthesized through multi-step organic reactions, often involving Sonogashira coupling or nucleophilic substitution. Its chloro and hydroxy substituents provide anchor points for further modifications, making it a valuable intermediate in medicinal chemistry. The compound's stability under physiological conditions is another area of investigation, particularly for researchers exploring "small molecule therapeutics" or "bioactive compound design."

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis methods. Laboratories are increasingly optimizing its production to minimize waste and energy consumption, addressing concerns raised by searches like "eco-friendly chemical synthesis." Additionally, its potential applications in bioconjugation—a technique widely used in diagnostics and drug delivery—have sparked interest among biotechnologists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid and ensuring purity. These methods are frequently searched by quality control professionals and academic researchers. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in industrial and academic settings.

As the demand for precision medicine grows, compounds like CAS 2159016-21-2 are being studied for their ability to interact with specific enzymes or receptors. This aligns with popular search terms such as "targeted therapy compounds" and "molecular inhibitors." Its hydrogen-bonding capacity and electrophilic sites further enhance its utility in rational drug design.

In summary, 5-chloro-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-3-carboxylic acid represents a promising scaffold in modern chemistry and life sciences. Its multifaceted applications—from pharmaceutical intermediates to biochemical probes—make it a subject of ongoing research and innovation. By addressing current trends like sustainable chemistry and personalized medicine, this compound remains at the forefront of scientific inquiry.